Cas no 78749-80-1 (N-Methyl-6-nitro-1,3-benzoxazol-2-amine)

N-Methyl-6-nitro-1,3-benzoxazol-2-amine structure
78749-80-1 structure
Product Name:N-Methyl-6-nitro-1,3-benzoxazol-2-amine
CAS No:78749-80-1
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD14581668
CID:1079170
PubChem ID:12711466
Update Time:2025-04-20

N-Methyl-6-nitro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-6-nitro-1,3-benzoxazol-2-amine
    • N-Methyl-6-nitrobenzo[d]oxazol-2-amine
    • 78749-80-1
    • SCHEMBL6586428
    • WOUIURJKIOVIRX-UHFFFAOYSA-N
    • 2-Methylamino-6-nitrobenzoxazole
    • MFCD14581668
    • ND-0706
    • DTXSID90507674
    • J-523670
    • AKOS005073647
    • MDL: MFCD14581668
    • Inchi: 1S/C8H7N3O3/c1-9-8-10-6-3-2-5(11(12)13)4-7(6)14-8/h2-4H,1H3,(H,9,10)
    • InChI Key: WOUIURJKIOVIRX-UHFFFAOYSA-N
    • SMILES: O1C(NC)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.04874109g/mol
  • Monoisotopic Mass: 193.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.9Ų

N-Methyl-6-nitro-1,3-benzoxazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM525412-1g
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78749-80-1 95%
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abcr
AB270490-500 mg
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; .
78749-80-1 95%
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€192.90 2022-06-11
abcr
AB270490-1 g
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; .
78749-80-1 95%
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€308.00 2023-07-20
abcr
AB270490-1g
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; .
78749-80-1 95%
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abcr
AB270490-5g
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; .
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€1287.00 2024-04-16
abcr
AB270490-5 g
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; .
78749-80-1 95%
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€1,287.00 2023-07-20
A2B Chem LLC
AI80423-1mg
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A2B Chem LLC
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N-Methyl-6-nitro-1,3-benzoxazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:78749-80-1)N-Methyl-6-nitro-1,3-benzoxazol-2-amine
Order Number:A1196601
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:31
Price ($):575.0/192.0
Email:sales@amadischem.com

N-Methyl-6-nitro-1,3-benzoxazol-2-amine Related Literature

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Amadis Chemical Company Limited
(CAS:78749-80-1)N-Methyl-6-nitro-1,3-benzoxazol-2-amine
A1196601
Purity:99%/99%
Quantity:5g/1g
Price ($):575.0/192.0
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